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For Researchers, Scientists, and Drug Development Professionals

Tetrazine click chemistry, a cornerstone of bioorthogonal chemistry, has emerged as a powerful

tool in proteomics research. Its exceptional kinetics and high specificity enable the precise

labeling and tracking of proteins in complex biological systems, from in vitro assays to live cells

and organisms.[1][2] This is primarily driven by the inverse-electron-demand Diels-Alder

(iEDDA) reaction between a tetrazine and a strained dienophile, such as a trans-cyclooctene

(TCO).[2][3] This reaction is incredibly fast and proceeds efficiently under physiological

conditions without the need for a catalyst, making it ideal for studying proteins in their native

environment.[4][5]

This document provides detailed application notes and protocols for leveraging tetrazine click

chemistry in various proteomics workflows, including protein labeling, the study of protein-

protein interactions, and drug development applications.

Core Principle: The Inverse-Electron-Demand Diels-
Alder (iEDDA) Reaction
The foundation of tetrazine click chemistry lies in the iEDDA reaction, a [4+2] cycloaddition

between an electron-poor tetrazine and an electron-rich, strained alkene or alkyne (the

dienophile).[1] This reaction is characterized by its exceptionally fast rate constants and its

bioorthogonality, meaning it does not interfere with native cellular processes.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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